molecular formula C6H6F3N B8599025 2-(1-(Trifluoromethyl)cyclopropyl)acetonitrile

2-(1-(Trifluoromethyl)cyclopropyl)acetonitrile

Cat. No.: B8599025
M. Wt: 149.11 g/mol
InChI Key: JYMXYBIKCBNMNO-UHFFFAOYSA-N
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Description

2-(1-(Trifluoromethyl)cyclopropyl)acetonitrile is a useful research compound. Its molecular formula is C6H6F3N and its molecular weight is 149.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H6F3N

Molecular Weight

149.11 g/mol

IUPAC Name

2-[1-(trifluoromethyl)cyclopropyl]acetonitrile

InChI

InChI=1S/C6H6F3N/c7-6(8,9)5(1-2-5)3-4-10/h1-3H2

InChI Key

JYMXYBIKCBNMNO-UHFFFAOYSA-N

Canonical SMILES

C1CC1(CC#N)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Treat a solution of (1-(trifluoromethyl)cyclopropyl)methyl 4-methylbenzenesulfonate (12 g, 40.8 mmol) in DMF (150 mL) with potassium cyanide (3.5 g, 53 mmol) and heat at 50-70° C. for 3 days. Treat the mixture with water, extract with EtOAc (3×), wash the combined organics with water, then brine, dry and concentrate under reduced pressure to give the title compound (2.4 g, 39% yield). 1H NMR (400 MHz, CDCl3): δ 2.81 (s, 2H), 1.24-1.18 (m, 2H), 0.95-0.92 (m, 2H).
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12 g
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3.5 g
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150 mL
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39%

Synthesis routes and methods II

Procedure details

Treat a solution of (1-(trifluoromethyl)cyclopropyl)methyl 4-methylbenzenesulfonate (12 g, 40.8 mmol) in DMF (150 mL) with potassium cyanide (3.5 g, 53 mmol) and heat at 50-70° C. for 3 days. Add water, extract with EtOAc (3×), wash the combined organics with water, then brine, dry and concentrate under reduced pressure to give the title compound (2.4 g, 39%). 1H NMR (400 MHz, CDCl3): δ 2.81 (s, 2H), 1.24-1.18 (m, 2H), 0.95-0.92 (m, 2H).
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12 g
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reactant
Reaction Step One
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3.5 g
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reactant
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150 mL
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solvent
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Yield
39%

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